Cas no 92279-34-0 (2-Propanone, 1-cyclododecyl-)

• Product Name: 2-Propanone, 1-cyclododecyl-
• CAS No: 92279-34-0
• MF: C₁₅H₂₈O
• MW: 224.382225036621
• CID: 739161
• PubChem ID: 540017
• Update Time: 2025-07-23

2-Propanone, 1-cyclododecyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-cyclododecyl-
• 1-cyclododecylpropan-2-one
• SR-01000523984-1
• ZCZOHUITGLSWGS-UHFFFAOYSA-N
• CS-0319095
• DTXSID60337208
• 1-Cyclododecylacetone #
• 1-Cyclododecylacetone
• AKOS005524537
• 92279-34-0
• Propan-2-one, 1-cyclododecyl-
• SR-01000523984

• Inchi： 1S/C15H28O/c1-14(16)13-15-11-9-7-5-3-2-4-6-8-10-12-15/h15H,2-13H2,1H3
• InChI Key： ZCZOHUITGLSWGS-UHFFFAOYSA-N
• SMILES： O=C(C)CC1CCCCCCCCCCC1

Computed Properties

• Exact Mass: 224.214015512g/mol
• Monoisotopic Mass: 224.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Propanone, 1-cyclododecyl-

Recent Advances in the Study of 2-Propanone, 1-cyclododecyl- (CAS: 92279-34-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Propanone, 1-cyclododecyl- (CAS: 92279-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from peer-reviewed journal articles, patent filings, and industry reports published within the last two years.

Recent studies have focused on the synthesis and optimization of 2-Propanone, 1-cyclododecyl-, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for the synthesis of this compound, achieving a yield of 85% under mild reaction conditions. The study highlighted the importance of the cyclododecyl group in stabilizing the ketone moiety, which is critical for its biological activity. Furthermore, the researchers demonstrated that the compound exhibits remarkable stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, 2-Propanone, 1-cyclododecyl- has shown promising results in preliminary in vitro and in vivo studies. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory effects against a range of cancer cell lines, including breast, lung, and colon cancer. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis. Additionally, the compound demonstrated low cytotoxicity against normal cells, suggesting a favorable therapeutic index. These findings have spurred interest in further exploring its potential as an anticancer agent.

Beyond its anticancer properties, recent research has also investigated the compound's potential applications in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience found that 2-Propanone, 1-cyclododecyl- can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The study attributed these effects to the compound's ability to modulate oxidative stress and reduce amyloid-beta aggregation. These findings open new avenues for the development of therapeutics targeting neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of 2-Propanone, 1-cyclododecyl-. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of sustained-release formulations. Moreover, further toxicological studies are required to fully assess its safety profile. Nevertheless, the compound's unique structural features and broad biological activity make it a compelling subject for ongoing research.

In conclusion, 2-Propanone, 1-cyclododecyl- (CAS: 92279-34-0) represents a promising candidate for drug development, with potential applications in oncology and neurology. Recent advances in its synthesis and biological evaluation have laid the groundwork for future studies aimed at optimizing its pharmacological properties. As research progresses, this compound may emerge as a valuable tool in the fight against cancer and neurodegenerative diseases.